Cas no 2331211-78-8 (2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride)

• Product Name: 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride
• CAS No: 2331211-78-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD22689293
• CID: 4771364
• Update Time: 2026-02-26

2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride
• (2R,3R)-2-methylpiperidine-3-carboxylic acid hydrochloride
• (2R,3R)-2-Methyl-piperidine-3-carboxylic acid hydrochloride

• MDL： MFCD22689293
• Inchi： 1S/C7H13NO2.ClH/c1-5-6(7(9)10)3-2-4-8-5;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6-;/m1./s1
• InChI Key： JFNYEWGRLZUUDY-KGZKBUQUSA-N
• SMILES： Cl.OC([C@@H]1CCCN[C@@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride

Comprehensive Overview of 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride (CAS No. 2331211-78-8)

2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride (CAS No. 2331211-78-8) is a chiral piperidine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its stereospecific 2R,3R configuration, is widely utilized as a building block in the synthesis of bioactive molecules. Its unique structural features, including the methyl group at the 2-position and the carboxylic acid moiety at the 3-position, make it a versatile intermediate for drug discovery and development.

The growing interest in chiral compounds like 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride stems from their critical role in asymmetric synthesis and enantioselective catalysis. Researchers are increasingly focusing on such molecules due to their potential in designing targeted therapies for neurological disorders and metabolic diseases. Recent advancements in computational chemistry and AI-driven drug design have further highlighted the importance of stereochemically pure intermediates like this compound.

From a synthetic perspective, 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride offers excellent solubility in polar solvents, facilitating its use in peptide coupling reactions and heterocyclic chemistry. Its hydrochloride salt form enhances stability, making it suitable for long-term storage and transportation. The compound's piperidine core is a common motif in FDA-approved drugs, underscoring its relevance in modern medicinal chemistry.

In the context of green chemistry trends, this compound aligns with the industry's shift toward sustainable synthesis methods. Its potential for biocatalytic transformations and flow chemistry applications has attracted attention from both academic and industrial researchers. The precise stereocontrol achieved during its production meets the stringent requirements of pharmaceutical quality standards.

Analytical characterization of 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's enantiomeric purity, which is crucial for its application in asymmetric synthesis. The development of robust quality control protocols for such chiral building blocks remains a key focus area in fine chemical manufacturing.

The pharmaceutical industry's growing demand for stereochemically defined intermediates has positioned 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride as a valuable research chemical. Its applications extend to the development of G-protein coupled receptor (GPCR) modulators and enzyme inhibitors, particularly in neuroscience and oncology research. The compound's structural versatility allows for diverse derivatization strategies, enabling the exploration of novel structure-activity relationships.

Recent patent literature reveals increasing incorporation of 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride derivatives in drug candidates targeting neurodegenerative diseases and chronic pain management. This aligns with current healthcare priorities addressing aging populations and the need for non-opioid analgesics. The compound's pharmacophore potential makes it particularly interesting for central nervous system (CNS) drug development.

From a regulatory standpoint, 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride complies with major pharmacopoeia standards, facilitating its use in GMP-compliant synthesis. The compound's well-characterized physicochemical properties, including its melting point, optical rotation, and solubility profile, support its reliable application across various research and development workflows.

The future outlook for 2R,3R-2-Methyl-piperidine-3-carboxylic acid hydrochloride appears promising, particularly in the context of personalized medicine and structure-based drug design. As the pharmaceutical industry continues to emphasize chiral switching strategies to improve drug efficacy and safety profiles, the demand for high-quality stereospecific building blocks like this compound is expected to grow substantially in coming years.